Cas no 1782348-46-2 (2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid)

• Product Name: 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid
• CAS No: 1782348-46-2
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• MDL: MFCD28613061
• CID: 5405030
• PubChem ID: 84786419
• Update Time: 2025-06-07

2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid

• MDL： MFCD28613061
• Inchi： 1S/C9H8ClFO3/c1-14-5-2-7(10)6(4-9(12)13)8(11)3-5/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： XWKWEPNFNKZDRA-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=C(F)C=C(OC)C=C1Cl

Additional information on 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid

2-(2-Chloro-6-fluoro-4-methoxyphenyl)acetic Acid: A Comprehensive Overview

2-(2-Chloro-6-fluoro-4-methoxyphenyl)acetic acid (CAS No. 1782348-46-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chloro, fluoro, and methoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid is composed of a phenyl ring substituted with a chlorine atom at the 2-position, a fluorine atom at the 6-position, and a methoxy group at the 4-position. The acetic acid moiety is attached to the phenyl ring via a methylene bridge. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, including enhanced lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates efficient cellular uptake, while its metabolic stability ensures prolonged therapeutic effects.

To further enhance the therapeutic efficacy and safety profile of 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid, researchers are exploring various prodrug strategies. Prodrugs are biologically inactive derivatives that are converted into the active drug upon administration. This approach can improve drug delivery, reduce side effects, and enhance patient compliance. For example, ester prodrugs of this compound have been developed to improve oral bioavailability and reduce gastrointestinal irritation.

The safety and toxicity profile of 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid has been evaluated in preclinical studies using various animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2-(2-chloro-6-fluoro-4-methoxyphenyl)acetic acid (CAS No. 1782348-46-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional uses and optimize its therapeutic potential for various diseases.